Cas no 131773-20-1 (Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate)
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate
- Imidazo[1,2-a]pyridine-3-carboxylic acid, 2-chloro-, ethyl ester
- Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate
-
- MDL: MFCD18073708
- Inchi: 1S/C10H9ClN2O2/c1-2-15-10(14)8-9(11)12-7-5-3-4-6-13(7)8/h3-6H,2H2,1H3
- InChI Key: HAAYDCPYMCBKAP-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OCC)N2C=CC=CC2=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- XLogP3: 3.3
- Topological Polar Surface Area: 43.6
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM288911-5g |
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate |
131773-20-1 | 97% | 5g |
$281 | 2021-08-18 | |
| Chemenu | CM288911-10g |
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate |
131773-20-1 | 97% | 10g |
$514 | 2021-08-18 | |
| Chemenu | CM288911-25g |
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate |
131773-20-1 | 97% | 25g |
$1075 | 2021-08-18 | |
| Chemenu | CM288911-5g |
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate |
131773-20-1 | 97% | 5g |
$281 | 2024-08-02 | |
| Chemenu | CM288911-10g |
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate |
131773-20-1 | 97% | 10g |
$514 | 2024-08-02 | |
| Chemenu | CM288911-25g |
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate |
131773-20-1 | 97% | 25g |
$1075 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0998616-25g |
ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate |
131773-20-1 | 95% | 25g |
$1100 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642347-5g |
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate |
131773-20-1 | 98% | 5g |
¥4058.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642347-10g |
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate |
131773-20-1 | 98% | 10g |
¥6854.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642347-25g |
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate |
131773-20-1 | 98% | 25g |
¥17913.00 | 2024-08-09 |
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 131773-20-1): A Versatile Building Block in Medicinal Chemistry
Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 131773-20-1) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This imidazo[1,2-a]pyridine derivative serves as a crucial intermediate for the development of various biologically active molecules, particularly in the field of drug discovery and medicinal chemistry.
The compound's unique imidazo[1,2-a]pyridine core structure makes it particularly valuable for creating molecules with potential therapeutic applications. Researchers have explored its use in developing compounds with antimicrobial, anti-inflammatory, and central nervous system (CNS) activity. The presence of both ester functionality and chloro substituent at positions 3 and 2 respectively provides multiple sites for further chemical modifications.
In recent years, there has been growing interest in imidazo[1,2-a]pyridine-based compounds due to their structural similarity to purine bases, which allows them to interact with various biological targets. This has led to increased searches for "imidazo[1,2-a]pyridine synthesis" and "ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate applications" in scientific databases and search engines.
The synthesis of Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate typically involves the condensation of 2-aminopyridine derivatives with appropriate α-haloketones or α-haloesters. The chloro group at position 2 makes this compound particularly reactive for subsequent nucleophilic substitution reactions, while the ethyl ester moiety offers opportunities for hydrolysis or transesterification.
From a pharmaceutical perspective, this compound has been investigated as a precursor for various drug candidates. Many researchers are exploring questions like "how to modify ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate" and "what are the biological activities of imidazo[1,2-a]pyridine derivatives" as they seek to develop new therapeutic agents.
The compound's molecular formula is C10H9ClN2O2, with a molecular weight of 224.64 g/mol. Its imidazo[1,2-a]pyridine scaffold is considered privileged in medicinal chemistry due to its ability to bind with various biological targets. This has led to numerous patents and publications focusing on "imidazo[1,2-a]pyridine medicinal chemistry" and "drug discovery using heterocyclic compounds".
In material science applications, derivatives of Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate have shown potential as organic semiconductors and fluorescent materials. The conjugated system of the imidazo[1,2-a]pyridine ring contributes to interesting electronic properties that are valuable in optoelectronic applications.
Quality control of Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate typically involves HPLC analysis, with purity standards often exceeding 98%. The compound is generally stable under recommended storage conditions (room temperature, protected from moisture), though like many heterocyclic esters, it may be sensitive to prolonged exposure to extreme conditions.
Recent advances in synthetic methodologies have made imidazo[1,2-a]pyridine derivatives more accessible to researchers. This has increased interest in "green synthesis of imidazo[1,2-a]pyridines" and "catalytic approaches to heterocyclic compounds", reflecting the growing emphasis on sustainable chemistry practices.
As research continues, Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 131773-20-1) remains an important tool for medicinal chemists and researchers exploring new bioactive compounds. Its versatility and the growing understanding of imidazo[1,2-a]pyridine pharmacology ensure its continued relevance in pharmaceutical development and chemical research.
131773-20-1 (Ethyl 2-chloroimidazo[1,2-a]pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)